Cas no 2138273-32-0 (3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one)

• Product Name: 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one
• CAS No: 2138273-32-0
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6240195
• PubChem ID: 165482760
• Update Time: 2025-11-06

3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one
• EN300-1110377
• 2138273-32-0

• Inchi： 1S/C8H12N4O/c1-5-4-7(9)11-12(5)6-2-3-10-8(6)13/h4,6H,2-3H2,1H3,(H2,9,11)(H,10,13)
• InChI Key： JBCXURJIJYBABT-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1)N1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one

Comprehensive Overview of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one (CAS No. 2138273-32-0)

3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one (CAS No. 2138273-32-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidinone derivatives, which are known for their versatility in drug discovery and development. The presence of both pyrazole and pyrrolidinone moieties in its structure makes it a promising candidate for targeting various biological pathways.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and safer therapeutic agents. Researchers are particularly interested in 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one due to its potential role in modulating enzyme activity and receptor interactions. Its amino and methyl functional groups further enhance its reactivity, making it a valuable intermediate in synthetic chemistry. This compound is often explored in the context of kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

The synthesis of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one typically involves multi-step organic reactions, including cyclization and amination processes. Its CAS No. 2138273-32-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's stability under various conditions has also been a topic of interest, particularly for researchers focusing on drug formulation and delivery systems.

From an industrial perspective, 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are increasingly adopting eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader shift toward sustainable pharmaceuticals, a hot topic in both academic and industrial circles.

Another area of interest is the compound's potential applications in agrochemicals. Given the rising global demand for food security, researchers are exploring 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one as a building block for crop protection agents. Its structural flexibility allows for modifications that can enhance efficacy while reducing environmental impact, addressing key challenges in modern agriculture.

In summary, 3-(3-amino-5-methyl-1H-pyrazol-1-yl)pyrrolidin-2-one (CAS No. 2138273-32-0) represents a versatile and promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and beyond. Its unique structure and reactivity continue to inspire innovative research, making it a focal point in the quest for next-generation therapeutics and sustainable chemical solutions.